Cas no 547-81-9 (16-Epiestriol)
16-Epiestriol structure
Product Name:16-Epiestriol
16-Epiestriol Chemical and Physical Properties
Names and Identifiers
-
- Estra-1,3,5(10)-triene-3,16,17-triol,(16b,17b)-
- 16-Epiestriol
- EPIESTRIOL, 16-(RG)
- Estriol (3,16.β.,17.β.)
- 16b,17b-Estriol
- 16beta-hydroxyestradiol
- 16-Epiestratriol
- 16-epioestriol
- 16-EPISTRIOL
- Actriol
- Epiestriol
- EPIESTRIOL,16
- Epioestriol
- Estra-1,3,5(10)-triene-3,16beta,17beta-triol (16-epi-Estriol)
- Estra-1,3,5(10)-triene-3,16beta,17beta-triol
- Epiestriolo
- Epiestriolo [DCIT]
- 16beta,17beta-Estriol
- Estriol Impurity F
- 16beta-Hydroxy-17beta-estradiol
- Estra-1,3,5(10)-triene-3,16b,17b-triol
- HY-130046
- NS00080643
- Epiestriol [INN]
- (16beta,17beta)-estra-1(10),2,4-triene-3,16,17-triol
- LMST02010006
- UNII-8XZ32LI44K
- Estra-1,3.5(10)-triene-3,16beta,17beta-triol
- 16-EPIESTRIOL [MI]
- SCHEMBL221084
- Estra-1,3,5(10)-triene-3,16?,17?-triol (16-epi-Estriol)
- 3,17.beta.-Estriol
- 3,16beta,17beta-Trihydroxy-1,3,5(10)-estratriene
- (8R,9S,13S,14S,16S,17R)-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-3,16,17-triol
- 547-81-9
- NSC-26646
- 8XZ32LI44K
- BDBM50088511
- CS-0104450
- NSC 26646
- estra-1,3,5(10)-triene-3,16beta,17-triol
- Estra-1,3,5(10)-triene-3,16.beta.,17.beta.-triol
- NSC26646
- Estra-1,5(10)-triene-3,16,17-triol, (16.beta.,17.beta.)-
- MFCD00067609
- 1,3,5(10)-Estratriene-3,16beta,17beta-triol
- Estra-1,3,5(10)-triene-3,16,17-triol, (16beta,17beta)-
- EINECS 208-937-9
- NSC-758892
- 16b-hydroxyestradiol
- CHEMBL1908074
- DTXSID10894790
- PROQIPRRNZUXQM-ZMSHIADSSA-N
- Epiestriolum [INN-Latin]
- 16.beta.,17.beta.-Estriol
- NSC 758892
- Q24897913
- Epioestriolum
- 16.beta.-Hydroxyestradiol
- Estriol (3,17.beta.)
- Estra-1,3,5(10)-triene-3,16b,17-triol
- 16-epi-Estriol
- Estra-1,5(10)-triene-3,16.beta.,17.beta.-triol
- (8R,9S,13S,14S,16S,17R)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16,17-triol
- Epiestriol [INN:BAN]
- AKOS015916265
- CHEBI:87620
- estra-1(10),2,4-triene-3,16beta,17beta-triol
- Epiestriolum
- 16-Epiestriol, Ultra Pure (contains less than 0.3% Estriol)
-
- Inchi: InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13-,14-,15+,16+,17+,18+/m1/s1
- InChI Key: PROQIPRRNZUXQM-ZMSHIADSSA-N
- SMILES: C[C@@]12CC[C@@H]3C4=CC=C(C=C4CC[C@H]3[C@@H]2C[C@@H]([C@@H]1O)O)O
Computed Properties
- Exact Mass: 288.17300
- Monoisotopic Mass: 288.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 60.7A^2
Experimental Properties
- Density: 1.1285 (rough estimate)
- Melting Point: 289-2910C
- Boiling Point: 370.61°C (rough estimate)
- Flash Point: 220.8°C
- Refractive Index: 1.5000 (estimate)
- PSA: 60.69000
- LogP: 2.58000
16-Epiestriol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E586500-2.5mg |
16-Epiestriol |
547-81-9 | 2.5mg |
$ 57.00 | 2023-09-07 | ||
| TRC | E586500-5mg |
16-Epiestriol |
547-81-9 | 5mg |
$ 81.00 | 2023-09-07 | ||
| TRC | E586501-2.5mg |
16-Epiestriol, Ultra Pure (contains less than 0.3% Estriol) |
547-81-9 | 2.5mg |
$ 94.00 | 2023-09-07 | ||
| TRC | E586500-10mg |
16-Epiestriol |
547-81-9 | 10mg |
$ 104.00 | 2023-04-14 | ||
| TRC | E586501-5mg |
16-Epiestriol, Ultra Pure (contains less than 0.3% Estriol) |
547-81-9 | 5mg |
$ 127.00 | 2023-04-14 | ||
| TRC | E586500-25mg |
16-Epiestriol |
547-81-9 | 25mg |
$ 150.00 | 2023-04-14 | ||
| TRC | E586501-10mg |
16-Epiestriol, Ultra Pure (contains less than 0.3% Estriol) |
547-81-9 | 10mg |
$ 236.00 | 2023-04-14 | ||
| TRC | E586500-50mg |
16-Epiestriol |
547-81-9 | 50mg |
$ 249.00 | 2023-04-14 | ||
| TRC | E586501-25mg |
16-Epiestriol, Ultra Pure (contains less than 0.3% Estriol) |
547-81-9 | 25mg |
$ 471.00 | 2023-09-07 | ||
| TRC | E586500-100mg |
16-Epiestriol |
547-81-9 | 100mg |
$ 483.00 | 2023-09-07 |
16-Epiestriol Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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